Cas no 6337-93-5 (piperazine-1,4-diylbis(cyclohexylmethanone))

• Product Name: piperazine-1,4-diylbis(cyclohexylmethanone)
• CAS No: 6337-93-5
• MF: C₁₈H₃₀N₂O₂
• MW: 306.443005084991
• CID: 960040
• PubChem ID: 235809
• Update Time: 2025-04-19

piperazine-1,4-diylbis(cyclohexylmethanone) Chemical and Physical Properties

Names and Identifiers

• piperazine-1,4-diylbis(cyclohexylmethanone)
• [4-(cyclohexanecarbonyl)piperazin-1-yl]-cyclohexylmethanone
• 1,4-bis-cyclohexanecarbonyl-piperazine
• AC1L5V7B
• AC1Q5KJF
• ARONIS001739
• cyclohexyl[4-(cyclohexylcarbonyl)piperazino]methanone
• NSC37551
• Oprea1_066348
• Oprea1_309137
• SureCN7131881
• DTXSID10284536
• MLS000112668
• SMR000108578
• 1,4-Bis(cyclohexylcarbonyl)piperazine #
• CHEMBL1430513
• NSC-37551
• SR-01000625144-2
• KVRBRRXJOXQTJR-UHFFFAOYSA-N
• CCG-52933
• 6337-93-5
• SCHEMBL7131881
• HMS1681I11
• 1,4-Bis(cyclohexylcarbonyl)piperazine
• STK034257
• HMS2488O18
• Piperazine, 1,4-di(carbocyclohexyl)-
• AKOS000491339

• Inchi： 1S/C18H30N2O2/c21-17(15-7-3-1-4-8-15)19-11-13-20(14-12-19)18(22)16-9-5-2-6-10-16/h15-16H,1-14H2
• InChI Key： KVRBRRXJOXQTJR-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N1CCN(C(C2CCCCC2)=O)CC1

Computed Properties

• Exact Mass: 306.2309
• Monoisotopic Mass: 306.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 508.1°C at 760 mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.535
• PSA: 40.62
• LogP: 2.69360